4,6-di(tert-Butyldimethylsily) Raloxifene
4,6-di(tert-Butyldimethylsily) Raloxifene
Brand Name:
Vulcanchem
CAS No.:
182249-24-7
VCID:
VC21142818
InChI:
InChI=1S/C40H55NO4SSi2/c1-39(2,3)47(7,8)44-32-20-16-30(17-21-32)38-36(34-23-22-33(28-35(34)46-38)45-48(9,10)40(4,5)6)37(42)29-14-18-31(19-15-29)43-27-26-41-24-12-11-13-25-41/h14-23,28H,11-13,24-27H2,1-10H3
SMILES:
CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)O[Si](C)(C)C(C)(C)C)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5
Molecular Formula:
C40H55NO4SSi2
Molecular Weight:
702.1 g/mol
4,6-di(tert-Butyldimethylsily) Raloxifene
CAS No.: 182249-24-7
Cat. No.: VC21142818
Molecular Formula: C40H55NO4SSi2
Molecular Weight: 702.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 182249-24-7 |
|---|---|
| Molecular Formula | C40H55NO4SSi2 |
| Molecular Weight | 702.1 g/mol |
| IUPAC Name | [6-[tert-butyl(dimethyl)silyl]oxy-2-[4-[tert-butyl(dimethyl)silyl]oxyphenyl]-1-benzothiophen-3-yl]-[4-(2-piperidin-1-ylethoxy)phenyl]methanone |
| Standard InChI | InChI=1S/C40H55NO4SSi2/c1-39(2,3)47(7,8)44-32-20-16-30(17-21-32)38-36(34-23-22-33(28-35(34)46-38)45-48(9,10)40(4,5)6)37(42)29-14-18-31(19-15-29)43-27-26-41-24-12-11-13-25-41/h14-23,28H,11-13,24-27H2,1-10H3 |
| Standard InChI Key | DGJQFECSJNZUFT-UHFFFAOYSA-N |
| SMILES | CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)O[Si](C)(C)C(C)(C)C)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5 |
| Canonical SMILES | CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)O[Si](C)(C)C(C)(C)C)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5 |
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